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Compound of Interest

Compound Name: 4-Bromo-2-iodophenol

Cat. No.: B1279099

An In-depth Technical Guide to the Safe Handling of 4-Bromo-2-iodophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Bromo-2-iodophenol (CAS No. 207115-22-8). Due to the limited availability
of a dedicated Safety Data Sheet (SDS) for this specific compound, this guide synthesizes
information from publicly available data for 4-Bromo-2-iodophenol and structurally similar
compounds, including 4-Bromophenol and 4-Bromo-2-chlorophenol. This information is

intended to promote safe laboratory practices for researchers and professionals in drug
development.

Chemical Identification and Properties
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Property Value Source
Chemical Name 4-Bromo-2-iodophenol PubChem[1]
CAS Number 207115-22-8 PubChem[1]
Molecular Formula CeH4BrlO PubChem[1]
Molecular Weight 298.90 g/mol PubChem[1]
White to light yellow or light Tokyo Chemical Industry Co.,
Appearance
orange powder/crystal Ltd.[2]
) ) Tokyo Chemical Industry Co.,
Melting Point 72.010 76.0 °C

Ltd.[2]

Hazard Identification and GHS Classification

4-Bromo-2-iodophenol is classified as a hazardous substance. The primary hazards are skin

and eye irritation[1].

GHS Classification:[1]

Hazard Class

Category

Skin Corrosion/Irritation

Category 2

Serious Eye Damage/Eye Irritation

Category 2

Signal Word: Warning[1]
Hazard Statements:[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Precautionary Statements:[1]

e P264: Wash skin thoroughly after handling.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P317: If eye irritation persists: Get medical help.
e P362+P364: Take off contaminated clothing and wash it before reuse.

While specific toxicity data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,

50%) for 4-Bromo-2-iodophenol is not readily available, data for the related compound 4-
bromo-2-chlorophenol indicates oral toxicity (LD50: 500 mg/kg)[3]. It is prudent to handle 4-
Bromo-2-iodophenol with similar precautions.

Experimental Handling and Safety Precautions

A standardized workflow is critical to ensure safety when handling 4-Bromo-2-iodophenol in a
laboratory setting. The following diagram outlines a recommended procedure.
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Experimental Workflow for Handling 4-Bromo-2-iodophenol
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Caption: A logical workflow for the safe laboratory handling of 4-Bromo-2-iodophenol.
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Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure[4].

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area[5].

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield[4].

e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to
use and dispose of them properly after handling the compound[4].

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact[5].

Handling and Storage

e Avoid creating dust when handling the solid form[4].

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated place[4].
e The compound may be light-sensitive; store it in a dark place[6].

¢ Avoid contact with strong oxidizing agents[5].

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, provide oxygen. Seek medical attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, consult a physician[5].

Immediately rinse eyes with plenty of water for

at least 15 minutes, also under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention[5].

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Never
Ingestion give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment[4].

» Containment and Cleanup: Avoid generating dust. Sweep up the spilled solid material and
place it into a suitable, labeled container for disposal. Do not allow the chemical to enter
drains[4].

Disposal Considerations

o Dispose of 4-Bromo-2-iodophenol and its containers in accordance with local, regional, and
national regulations. This material may be classified as hazardous waste[4].

e Itis advisable to contract a licensed professional waste disposal service for its disposal[4].

Potential Biological Effects and Signaling Pathways
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While specific data on the biological activity and signaling pathways of 4-Bromo-2-iodophenol
are limited, halogenated phenols as a class are known to exhibit a range of biological effects[6].
Some bromophenols, for instance, have been shown to possess antioxidant properties and
may interact with cellular signaling pathways such as the Nrf2-mediated pathway, which is
involved in the cellular response to oxidative stress[7]. The presence of bromine and iodine
atoms on the phenol ring can influence the molecule's interaction with biological targets[6].
Given its use as an intermediate in the synthesis of pharmaceuticals, it is plausible that 4-
Bromo-2-iodophenol could have biological activity.

The following diagram illustrates a potential, generalized signaling pathway that bromophenols
might influence, based on studies of related compounds.
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Potential Generalized Signaling Pathway for Bromophenols
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Caption: A potential mechanism of action for bromophenols in the Nrf2-mediated antioxidant
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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